Cas no 371917-30-5 (1-(trifluoromethyl)cyclopentane-1-carbaldehyde)

• Product Name: 1-(trifluoromethyl)cyclopentane-1-carbaldehyde
• CAS No: 371917-30-5
• MF: C₇H₉F₃O
• MW: 166.140972852707
• MDL: MFCD24684261
• CID: 5617665
• PubChem ID: 54532825
• Update Time: 2025-11-06

1-(trifluoromethyl)cyclopentane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(trifluoromethyl)cyclopentane-1-carbaldehyde
• EN300-2976336
• 371917-30-5
• Z1511874882
• AKOS037621842
• NODWEWSZMABMOW-UHFFFAOYSA-N
• 1-(Trifluoromethyl)cyclopentanecarbaldehyde
• SCHEMBL17870935
• AT29648
• Cyclopentanecarboxaldehyde, 1-(trifluoromethyl)-

• MDL： MFCD24684261
• Inchi： 1S/C7H9F3O/c8-7(9,10)6(5-11)3-1-2-4-6/h5H,1-4H2
• InChI Key： NODWEWSZMABMOW-UHFFFAOYSA-N
• SMILES： FC(C1(C=O)CCCC1)(F)F

Computed Properties

• Exact Mass: 166.06054939g/mol
• Monoisotopic Mass: 166.06054939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• Density: 1.310±0.06 g/cm3(Predicted)
• Boiling Point: 135.1±35.0 °C(Predicted)

Additional information on 1-(trifluoromethyl)cyclopentane-1-carbaldehyde

Recent Advances in the Application of 1-(Trifluoromethyl)cyclopentane-1-carbaldehyde (CAS: 371917-30-5) in Chemical Biology and Pharmaceutical Research

1-(Trifluoromethyl)cyclopentane-1-carbaldehyde (CAS: 371917-30-5) is a versatile chemical intermediate that has garnered significant attention in recent years due to its unique structural properties and potential applications in drug discovery and chemical biology. This compound, characterized by its cyclopentane backbone and trifluoromethyl group, serves as a key building block in the synthesis of various bioactive molecules. Recent studies have explored its utility in the development of novel therapeutic agents, particularly in the areas of oncology, infectious diseases, and central nervous system disorders.

One of the most notable advancements involves the use of 1-(trifluoromethyl)cyclopentane-1-carbaldehyde as a precursor in the synthesis of trifluoromethylated heterocycles, which are increasingly recognized for their enhanced metabolic stability and bioavailability. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in the construction of trifluoromethylated pyrimidines, which exhibited potent inhibitory activity against several kinase targets implicated in cancer progression. The study highlighted the compound's role in facilitating the introduction of the trifluoromethyl group, a feature that significantly improves the pharmacokinetic properties of the resulting molecules.

In addition to its applications in drug discovery, 1-(trifluoromethyl)cyclopentane-1-carbaldehyde has also been investigated for its potential in chemical biology. Researchers have utilized this compound as a reactive handle for the site-specific modification of biomolecules, enabling the study of protein-ligand interactions and the development of targeted therapeutics. A recent publication in Angewandte Chemie International Edition detailed the use of this aldehyde in the covalent modification of cysteine residues, providing a robust platform for the development of activity-based probes and covalent inhibitors.

The synthetic accessibility of 1-(trifluoromethyl)cyclopentane-1-carbaldehyde has further contributed to its widespread adoption in pharmaceutical research. Recent methodological advances, such as asymmetric organocatalysis and transition metal-catalyzed transformations, have enabled the efficient and enantioselective synthesis of this compound and its derivatives. These developments have opened new avenues for the exploration of its stereochemical properties and their impact on biological activity.

Looking ahead, the continued investigation of 1-(trifluoromethyl)cyclopentane-1-carbaldehyde is expected to yield further insights into its applications in medicinal chemistry and chemical biology. Ongoing research efforts are focused on expanding its utility in the design of next-generation therapeutics, with particular emphasis on overcoming challenges related to drug resistance and selectivity. As the field progresses, this compound is poised to remain a cornerstone in the development of innovative pharmaceutical agents.